molecular formula C14H14FNO2S B5881616 4-ethyl-N-(3-fluorophenyl)benzenesulfonamide

4-ethyl-N-(3-fluorophenyl)benzenesulfonamide

Cat. No. B5881616
M. Wt: 279.33 g/mol
InChI Key: HVVBOELKUWLKDD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-ethyl-N-(3-fluorophenyl)benzenesulfonamide, also known as EFNS, is an organic compound that has gained significant attention in scientific research due to its potential therapeutic applications. EFNS belongs to the family of sulfonamide compounds, which are widely used in the pharmaceutical industry for their antibacterial, antifungal, and diuretic properties. However, EFNS has been found to possess unique properties that make it a promising candidate for further research in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 4-ethyl-N-(3-fluorophenyl)benzenesulfonamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways that are involved in the pathogenesis of diseases. 4-ethyl-N-(3-fluorophenyl)benzenesulfonamide has been found to inhibit the activity of carbonic anhydrase, which is an enzyme that plays a key role in the regulation of pH and ion transport. 4-ethyl-N-(3-fluorophenyl)benzenesulfonamide has also been shown to inhibit the NF-κB signaling pathway, which is involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects:
4-ethyl-N-(3-fluorophenyl)benzenesulfonamide has been found to have various biochemical and physiological effects on the body. 4-ethyl-N-(3-fluorophenyl)benzenesulfonamide has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. 4-ethyl-N-(3-fluorophenyl)benzenesulfonamide has also been found to reduce the production of pro-inflammatory cytokines and chemokines, which are involved in the development of inflammatory diseases. In addition, 4-ethyl-N-(3-fluorophenyl)benzenesulfonamide has been shown to improve cognitive function and reduce oxidative stress in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

4-ethyl-N-(3-fluorophenyl)benzenesulfonamide has several advantages for laboratory experiments, including its high purity, stability, and solubility in water and organic solvents. 4-ethyl-N-(3-fluorophenyl)benzenesulfonamide is also relatively easy to synthesize and has a low cost of production. However, 4-ethyl-N-(3-fluorophenyl)benzenesulfonamide has some limitations for laboratory experiments, including its potential toxicity and the need for further optimization of its synthesis and purification methods.

Future Directions

There are several future directions for research on 4-ethyl-N-(3-fluorophenyl)benzenesulfonamide. One area of research is the optimization of its synthesis and purification methods to improve yield and purity. Another area of research is the investigation of its potential therapeutic applications in other diseases, such as diabetes, cardiovascular diseases, and infectious diseases. In addition, the development of 4-ethyl-N-(3-fluorophenyl)benzenesulfonamide derivatives and analogs with improved pharmacological properties is an area of active research. Overall, 4-ethyl-N-(3-fluorophenyl)benzenesulfonamide has significant potential for further research and development as a therapeutic agent in various diseases.

Synthesis Methods

4-ethyl-N-(3-fluorophenyl)benzenesulfonamide can be synthesized through a multistep reaction process that involves the reaction of 4-ethylbenzenesulfonyl chloride with 3-fluoroaniline in the presence of a base catalyst. The resulting product is then purified through crystallization or column chromatography to obtain pure 4-ethyl-N-(3-fluorophenyl)benzenesulfonamide. The synthesis of 4-ethyl-N-(3-fluorophenyl)benzenesulfonamide has been optimized to improve yield and purity, and various methods have been proposed for large-scale production.

Scientific Research Applications

4-ethyl-N-(3-fluorophenyl)benzenesulfonamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. 4-ethyl-N-(3-fluorophenyl)benzenesulfonamide has been found to exhibit anticancer activity by inhibiting the growth of cancer cells and inducing apoptosis. 4-ethyl-N-(3-fluorophenyl)benzenesulfonamide has also been shown to possess anti-inflammatory properties by reducing the production of pro-inflammatory cytokines and chemokines. In addition, 4-ethyl-N-(3-fluorophenyl)benzenesulfonamide has been investigated for its neuroprotective effects in animal models of neurodegenerative diseases.

properties

IUPAC Name

4-ethyl-N-(3-fluorophenyl)benzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H14FNO2S/c1-2-11-6-8-14(9-7-11)19(17,18)16-13-5-3-4-12(15)10-13/h3-10,16H,2H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HVVBOELKUWLKDD-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=CC=C(C=C1)S(=O)(=O)NC2=CC(=CC=C2)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H14FNO2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

279.33 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-ethyl-N-(3-fluorophenyl)benzenesulfonamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.